5-methyl-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H18N4O2/c1-9-11(7-16-20-9)14(19)15-8-12-10-5-3-4-6-13(10)18(2)17-12/h7H,3-6,8H2,1-2H3,(H,15,19)
• InChI Key: VUXLPLGAMSNQBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2=NN(C3=C2CCCC3)C
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol
• CAS No.: 1448063-46-4

Description

5-methyl-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.324. The purity is usually 95%.
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Mechanism of Action

Target of Action

Indazole derivatives, which this compound is a part of, have been found to inhibit, regulate, and/or modulate various kinases such as chk1 and chk2 kinases and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .

Mode of Action

It is known that indazole derivatives can interact with their targets, leading to changes in cellular processes . For instance, they can inhibit the activity of certain kinases, thereby affecting cell cycle progression and volume regulation .

Biochemical Pathways

Given that indazole derivatives can inhibit certain kinases, it is likely that they affect pathways related to cell cycle progression and volume regulation . The inhibition of these kinases can lead to changes in these pathways, potentially resulting in effects such as cell cycle arrest or altered cell volume .

Result of Action

Given its potential to inhibit certain kinases, it may lead to effects such as cell cycle arrest or altered cell volume . These effects could potentially be beneficial in the treatment of diseases such as cancer .

Biochemical Analysis

Biochemical Properties

It is known that indole derivatives, to which this compound belongs, possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These derivatives bind with high affinity to multiple receptors, making them useful in developing new therapeutic agents .

Cellular Effects

Indole derivatives have been shown to have a broad spectrum of biological activities , suggesting that this compound may also influence various cellular processes

Molecular Mechanism

Indole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression